2-Methylpropanecarbonylisocyanate
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Description
2-Methylpropanecarbonylisocyanate (IUPAC name: isocyanato(2-methylpropanoyl)methane) is a monoisocyanate derivative characterized by a tert-butylcarbonyl group (C(CH₃)₂CH₂CO-) attached to an isocyanate (-NCO) functional group.
Properties
Molecular Formula |
C6H9NO2 |
|---|---|
Molecular Weight |
127.14 g/mol |
IUPAC Name |
3-methylbutanoyl isocyanate |
InChI |
InChI=1S/C6H9NO2/c1-5(2)3-6(9)7-4-8/h5H,3H2,1-2H3 |
InChI Key |
XQSJJVGHAOBRFS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC(=O)N=C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: 2-Methylpropanecarbonylisocyanate can be synthesized through several methods. One common approach involves the reaction of 2-methylpropanecarbonyl chloride with sodium cyanate under controlled conditions. The reaction typically takes place in an inert solvent such as dichloromethane, and the temperature is maintained at around 0-5°C to ensure the stability of the intermediate products.
Industrial Production Methods: Industrial production of 2-methylpropanecarbonylisocyanate often employs the phosgene method, where 2-methylpropanecarbonylamine reacts with phosgene to produce the desired isocyanate. This method is widely used due to its efficiency, although it requires stringent safety measures due to the toxicity of phosgene .
Chemical Reactions Analysis
Types of Reactions: 2-Methylpropanecarbonylisocyanate undergoes various chemical reactions, including:
Nucleophilic Addition: Reacts with alcohols to form urethanes.
Hydrolysis: Reacts with water to produce carbon dioxide and the corresponding amine.
Polymerization: Can react with diols to form polyurethanes.
Common Reagents and Conditions:
Alcohols: Used in the formation of urethanes, typically under mild conditions.
Water: Hydrolysis occurs readily at room temperature.
Diols: Used in polymerization reactions to form polyurethanes, often catalyzed by tertiary amines
Major Products Formed:
Urethanes: Formed from the reaction with alcohols.
Amines and Carbon Dioxide: Products of hydrolysis.
Polyurethanes: Result from polymerization with diols.
Scientific Research Applications
2-Methylpropanecarbonylisocyanate has a wide range of applications in scientific research:
Polymer Chemistry: Used in the synthesis of polyurethanes, which are essential in the production of foams, elastomers, and coatings.
Materials Science: Employed in the development of advanced materials with specific mechanical and thermal properties.
Biology and Medicine: Investigated for its potential in drug delivery systems and as a building block for bio-compatible materials
Mechanism of Action
The mechanism of action of 2-methylpropanecarbonylisocyanate involves its reactivity with nucleophiles. The isocyanate group is highly electrophilic, making it susceptible to attack by nucleophiles such as alcohols, amines, and water. This reactivity is the basis for its use in forming urethanes, polyurethanes, and other derivatives. The molecular targets and pathways involved include the formation of stable covalent bonds with nucleophilic sites on other molecules .
Comparison with Similar Compounds
Comparison with Structurally and Functionally Related Compounds
a) Hexamethylene Diisocyanate (HDI)
- Structure : A diisocyanate (1,6-diisocyanatohexane) with two -NCO groups.
- Reactivity : Higher reactivity due to dual isocyanate groups, enabling cross-linking in polyurethane production.
- Applications : Industrial coatings, adhesives.
b) 5-Hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic Acid
- Structure: Combines a carbamate (tert-butyloxycarbonylamino) and carboxylic acid group.
- Reactivity : Carbamates are less reactive than isocyanates, hydrolyzing to amines and CO₂ under acidic/basic conditions.
- Hazards: No health or environmental hazards classified, though toxicological data are incomplete .
- Applications: Potential pharmaceutical intermediates due to carbamate stability.
c) 2-Chloro-6-methylpyrimidine-4-carboxylic Acid
- Structure : A chlorinated pyrimidine-carboxylic acid.
- Reactivity : Carboxylic acids participate in condensation reactions (e.g., esterification). The chloro and methyl groups may direct electrophilic substitution.
- Hazards: No hazard data provided in the evidence .
- Applications : Agrochemical or drug synthesis.
Hazard Profile Comparison
*Inferred based on isocyanate general properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
